Isopropyl mercaptan

• CAS No.: 75-33-2
• Product Name: Isopropyl mercaptan
• Molecular Formula: C3H8S
• Molecular Weight: 76.16 g/mol
• IUPAC Name: propane-2-thiol
• Standard InChI: InChI=1S/C3H8S/c1-3(2)4/h3-4H,1-2H3
• Standard InChIKey: KJRCEJOSASVSRA-UHFFFAOYSA-N
• SMILES: CC(C)S
• Canonical SMILES: CC(C)S
• Boiling Point: 126.6 °F at 760 mm Hg (USCG, 1999); 52.5 °C
• Colorform: Colorless liquid
• Density: 0.814 at 68 °F (USCG, 1999); 0.8143 at 20 °C/4 °C; 0.814-0.819
• Flash Point: -30 °F (USCG, 1999); -30 °F (Open cup)
• Melting Point: -202.8 °F (USCG, 1999); -130.5 °C; Mp -130.7 °; -130.7 °C; -130.7°C
• Physical Description: Isopropyl mercaptan is a white liquid with a strong skunk-like odor. (USCG, 1999); Liquid; colourless liquid with onion odou
• Description: 2-Propanethiol, also known as 2-mercaptopropane or 2-propylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 2-Propanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2-propanethiol is primarily located in the cytoplasm. 2-Propanethiol is a strong, gassy, and meaty tasting compound that can be found in potato. This makes 2-propanethiol a potential biomarker for the consumption of this food product.; Isopropyl mercaptan is a white liquid with a strong skunk-like odor. (USCG, 1999); Propane-2-thiol is an alkanethiol that is propane substituted by a sulfanyl group at position 2.
• Solubility: Miscible in ethanol, ether; very soluble in acetone; soluble in chloroform; In water, 4.84X10+3 mg/L at 25 °C (est); soluble in oil and alcohol
• Synonyms: Isopropanethiol, 2-Propanethiol, 1-Methylethanethiol
• Vapor Pressure: 276.82 mmHg; 277.3 mm Hg at 25 °C
• PubChem Compound: 6364
• Last Modified: Nov 11 2021